Cas no 68180-21-2 (9H-Purine,6-chloro-9-octadecyl-)

• Product Name: 9H-Purine,6-chloro-9-octadecyl-
• CAS No: 68180-21-2
• MF: C₂₃H₃₉ClN₄
• MW: 407.035564661026
• CID: 520575
• PubChem ID: 319176
• Update Time: 2025-04-19

9H-Purine,6-chloro-9-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-chloro-9-octadecyl-
• 6-chloro-9-octadecylpurine
• NSC-260871
• 68180-21-2
• NSC260871
• DTXSID60312737

• Inchi： 1S/C23H39ClN4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-28-20-27-21-22(24)25-19-26-23(21)28/h19-20H,2-18H2,1H3
• InChI Key： RKDHBFHIJFZQOR-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C=N2)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 406.286325
• Monoisotopic Mass: 406.286325
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 43.6

Experimental Properties

• Density: 1.07
• Boiling Point: 520.7°C at 760 mmHg
• Flash Point: 268.7°C
• Refractive Index: 1.551

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives